4-((4-methylpiperidin-1-yl)sulfonyl)-N-(thieno[2,3-d]pyrimidin-4-yl)benzamide

• IUPAC Name: 4-(4-methylpiperidin-1-yl)sulfonyl-N-thieno[2,3-d]pyrimidin-4-ylbenzamide
• InChI: InChI=1S/C19H20N4O3S2/c1-13-6-9-23(10-7-13)28(25,26)15-4-2-14(3-5-15)18(24)22-17-16-8-11-27-19(16)21-12-20-17/h2-5,8,11-13H,6-7,9-10H2,1H3,(H,20,21,22,24)
• InChI Key: NXSOJFRBZYNJDB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C4C=CSC4=NC=N3
• Molecular Formula: C19H20N4O3S2
• Molecular Weight: 416.5 g/mol
• CAS No.: 1004053-63-7

Description

4-((4-methylpiperidin-1-yl)sulfonyl)-N-(thieno[2,3-d]pyrimidin-4-yl)benzamide is a useful research compound. Its molecular formula is C19H20N4O3S2 and its molecular weight is 416.51. The purity is usually 95%.
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Scientific Research Applications

Antitumor Applications

• Antitumor Agents : A study by Hafez, Alsalamah, and El-Gazzar (2017) synthesized derivatives of thieno[3,2-d]pyrimidine as potent antitumor agents. Their work established these compounds' effectiveness against various cancer cell lines, including liver, colon, and lung cancer (Hafez, Alsalamah, & El-Gazzar, 2017).

• Pro-Apoptotic Properties : Yılmaz et al. (2015) synthesized benzamide derivatives that exhibited proapoptotic activity, particularly against melanoma cell lines. Their research highlights the potential use of these compounds in cancer treatment (Yılmaz et al., 2015).

Antibacterial and Antimicrobial Applications

• Antibacterial Activity : Giri et al. (2017) reported the synthesis of benzohydrazide derivatives with significant antibacterial activity against various bacterial strains, including Escherichia coli and Staphylococcus aureus (Giri et al., 2017).

• Antimicrobial Properties : Shorey et al. (2010) explored the synthesis of Mannich’s bases of sulfamerazinyl substituted spiro derivatives, which showed in-vitro antimicrobial activities against bacterial and fungal species (Shorey et al., 2010).

• Combined Anti-Bacterial and Insect-Repellent Properties : Mokhtari et al. (2014) developed azo reactive dyes with sulfonamides, which demonstrated both anti-bacterial and insect-repellent activities (Mokhtari, Shams‐Nateri, & Ferdosi, 2014).

Other Applications

• HDAC Inhibitor for Cancer Treatment : Zhou et al. (2008) described the synthesis of N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide, a histone deacetylase inhibitor with potential as an anticancer drug (Zhou et al., 2008).

• Pharmacological Screening for Various Activities : Selvam et al. (2004) evaluated derivatives of benzene Sulphonamide for multiple activities, including antibacterial, antifungal, antiviral, and anticancer properties (Selvam, Rajasekaran, Murugesh, Ch, & Clerco, 2004).